Cas no 42489-57-6 (Benzene,1-chloro-2-(1-methylethoxy)-)
42489-57-6 structure
Product Name:Benzene,1-chloro-2-(1-methylethoxy)-
CAS No:42489-57-6
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD00209638
CID:335044
PubChem ID:95271
Update Time:2025-04-19
Benzene,1-chloro-2-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-2-(1-methylethoxy)-
- 1-chloro-2-(1-methylethoxy)benzene
- 1-chloro-2-propan-2-yloxybenzene
- (2-chloro-phenyl)-isopropyl ether
- (2-Chlor-phenyl)-isopropyl-aether
- 1-chloro-2-isopropoxybenzene
- 2-Chlor-1-isopropyloxy-benzol
- AC1L3TXR
- AC1Q1QMB
- AC1Q3PLW
- CTK4I6298
- NSC26778
- o-Isopropoxy-chlorbenzol
- SureCN220092
- SCHEMBL220092
- 42489-57-6
- 2-CHLOROPHENYL ISOPROPYL ETHER
- NSC-26778
- CS-0208134
- EN300-38884
- Q06SD7S123
- UNII-Q06SD7S123
- 2-Chloroisopropoxybenzene
- 1-CHLORO-2-(ISOPROPOXY)BENZENE
- EINECS 255-850-7
- Z53833775
- MFCD00209638
- NS00031191
- BS-28315
- O-CHLOROPHENYL ISOPROPYL ETHER
- DTXSID70195275
- NSC 26778
- AKOS008948135
- 1-chloro-2-(propan-2-yloxy)benzene
- BENZENE, 1-CHLORO-2-(1-METHYLETHOXY)-
-
- MDL: MFCD00209638
- Inchi: 1S/C9H11ClO/c1-7(2)11-9-6-4-3-5-8(9)10/h3-7H,1-2H3
- InChI Key: JJOKVZBVPCSGJM-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OC(C)C
Computed Properties
- Exact Mass: 170.04993
- Monoisotopic Mass: 170.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.074
- Boiling Point: 215.3°Cat760mmHg
- Flash Point: 89.7°C
- Refractive Index: 1.504
- PSA: 9.23
- LogP: 3.12720
Benzene,1-chloro-2-(1-methylethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB114804-1 g |
2-Chloroisopropoxybenzene; . |
42489-57-6 | 1g |
€246.00 | 2023-04-05 | ||
| abcr | AB114804-5 g |
2-Chloroisopropoxybenzene; . |
42489-57-6 | 5g |
€637.00 | 2023-04-05 | ||
| abcr | AB114804-10 g |
2-Chloroisopropoxybenzene; . |
42489-57-6 | 10g |
€1,062.00 | 2023-04-05 | ||
| Enamine | EN300-38884-0.05g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 0.05g |
$28.0 | 2023-07-01 | |
| Enamine | EN300-38884-0.1g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 0.1g |
$42.0 | 2023-07-01 | |
| Enamine | EN300-38884-0.25g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 0.25g |
$59.0 | 2023-07-01 | |
| Enamine | EN300-38884-0.5g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 0.5g |
$93.0 | 2023-07-01 | |
| Enamine | EN300-38884-1.0g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 1.0g |
$120.0 | 2023-07-01 | |
| Enamine | EN300-38884-2.5g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 2.5g |
$206.0 | 2023-07-01 | |
| Enamine | EN300-38884-5.0g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 5.0g |
$350.0 | 2023-07-01 |
Benzene,1-chloro-2-(1-methylethoxy)- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
42489-57-6 (Benzene,1-chloro-2-(1-methylethoxy)-) Related Products
- 33382-57-9(Benzene, 1-chloro-2-propoxy-)
- 98919-13-2(2-(2,4-Dichlorophenoxy)propan-1-ol)
- 61886-39-3(Benzene,2-chloro-1,4-bis(1-methylethoxy)-)
- 58942-53-3(2,4-Dichloro-1-{4-[(propan-2-yl)oxy]phenoxy}benzene)
- 614-72-2(2-Chlorophenetole)
- 81634-60-8(Benzene, 1-chloro-2-(1,1-dimethylethoxy)-)
- 60222-56-2(3-(2-chlorophenoxy)propan-1-ol)
- 38380-89-1(Benzene, 1-chloro-2-(cyclopropyloxy)-)
- 109634-72-2(Benzene, chlorobis(1-methylethoxy)-)
- 6851-40-7(Benzene, 2,4-dichloro-1-(1-methylethoxy)-)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk